![molecular formula C9H18N2 B1581764 1-(Cyclobutylmethyl)piperazine CAS No. 82534-54-1](/img/structure/B1581764.png)
1-(Cyclobutylmethyl)piperazine
Overview
Description
1-(Cyclobutylmethyl)piperazine (1-CBM) is a cyclic organic compound that is widely used as a catalyst in organic synthesis and as a reagent in pharmaceutical research. It is an important intermediate in the synthesis of many drugs, such as the anti-cancer drug docetaxel. 1-CBM is also used in the synthesis of polymers, surfactants, and other materials.
Scientific Research Applications
Pharmacological Enhancements and Diagnostic Applications
1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28), an analogue with structural similarities to 1-(Cyclobutylmethyl)piperazine, has been identified as a lead candidate for therapeutic and diagnostic applications in oncology. Efforts to reduce its lipophilicity through structural modifications have yielded analogues with significant σ receptor affinity, indicating potential utility in tumor cell targeting and diagnostic imaging, particularly in positron emission tomography (PET) radiotracers (Abate et al., 2011).
Central Nervous System (CNS) Therapeutics
Piperazine derivatives have found extensive use in CNS therapeutic applications, showcasing a broad spectrum of activities. These activities range from antipsychotic, antidepressant, and anxiolytic effects to potential applications in treating neurodegenerative disorders. The structural flexibility of piperazine allows for the development of compounds with varied pharmacological profiles, contributing to the design of new therapeutic agents with improved efficacy and safety profiles (Rathi et al., 2016).
Antitumor and Antineoplastic Agents
Piperazine derivatives have also been investigated for their antitumor and antineoplastic properties. Novel compounds, including those with benzothiazole, benzimidazole, and benzoxazole moieties, have shown promising in vitro antiproliferative activity against various cancer cell lines. These findings suggest the potential of piperazine derivatives as a novel class of anticancer agents, warranting further studies to explore their efficacy and mechanism of action (Xiang et al., 2012).
Anti-mycobacterial Activity
The anti-mycobacterial potential of piperazine and its analogues has been extensively reviewed, highlighting their effectiveness against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This review underscores the importance of piperazine as a core structure in developing new anti-TB molecules, with detailed insights into the design, rationale, and structure-activity relationship (SAR) of potent piperazine-based anti-TB agents (Girase et al., 2020).
Designer Drugs and Substance Abuse
Despite its therapeutic potential, certain piperazine derivatives have emerged as designer drugs-of-abuse in the European market. The selective activation of serotonin receptors by these compounds, combined with their legal status and easy availability, raises concerns regarding their abuse potential. This highlights the need for regulatory measures and further research to understand the implications of these substances on public health and safety (de Boer et al., 2001).
Mechanism of Action
Target of Action
1-(Cyclobutylmethyl)piperazine is a structural analog of piperazine . Piperazine is known to target the GABA receptors . These receptors play a crucial role in the nervous system, mediating inhibitory neurotransmission.
Mode of Action
This compound, similar to piperazine, is believed to act as a GABA receptor agonist . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, this compound binds to the GABA receptors, presumably causing hyperpolarization of nerve endings, which can result in flaccid paralysis .
Biochemical Pathways
As a gaba receptor agonist, it can be inferred that it influences the gabaergic system, which is involved in a wide range of physiological functions, including the regulation of neuronal excitability and muscle tone .
Pharmacokinetics
Based on the pharmacokinetics of structurally similar compounds like piperazine, it can be hypothesized that upon entry into the systemic circulation, the compound might be partly oxidized and partly eliminated as an unchanged compound .
Result of Action
Based on its presumed mode of action as a gaba receptor agonist, it may cause hyperpolarization of nerve endings, leading to flaccid paralysis .
Action Environment
It’s known that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c for optimal stability .
Biochemical Analysis
Biochemical Properties
It is known that piperazine derivatives have been used in the development of various therapeutics, suggesting that 1-(Cyclobutylmethyl)piperazine may interact with various enzymes, proteins, and other biomolecules .
Cellular Effects
Some piperazine derivatives have shown anticancer properties, suggesting that this compound could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Piperazine derivatives have been shown to induce apoptosis in cancer cells, suggesting that this compound might exert its effects at the molecular level through similar mechanisms .
Temporal Effects in Laboratory Settings
It is known that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Dosage Effects in Animal Models
Piperazine derivatives are generally well-tolerated in animals, with neurotoxic symptoms observed at high doses .
Metabolic Pathways
Drug metabolic reactions are generally divided into two classes: phase I and phase II metabolic reactions .
Transport and Distribution
It is known that piperazine derivatives can induce apoptosis in cancer cells, suggesting that this compound might be transported and distributed in a similar manner .
Subcellular Localization
The subcellular location of a protein provides valuable information about its functionalities, the functioning of the cell, and its possible interactions with other proteins .
properties
IUPAC Name |
1-(cyclobutylmethyl)piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2/c1-2-9(3-1)8-11-6-4-10-5-7-11/h9-10H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIJMNZARQYLPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50359217 | |
Record name | 1-(cyclobutylmethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82534-54-1 | |
Record name | 1-(cyclobutylmethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(Cyclobutylmethyl)piperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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